Cas no 1182844-18-3 (2-(isocyanatomethyl)-1,3-dimethoxybenzene)

• Product Name: 2-(isocyanatomethyl)-1,3-dimethoxybenzene
• CAS No: 1182844-18-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5919781
• PubChem ID: 87212216
• Update Time: 2025-10-28

2-(isocyanatomethyl)-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-1,3-dimethoxybenzene
• SCHEMBL1205557
• 1182844-18-3
• EN300-1836908

• Inchi： 1S/C10H11NO3/c1-13-9-4-3-5-10(14-2)8(9)6-11-7-12/h3-5H,6H2,1-2H3
• InChI Key： OTHYQHGALHVMEE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CN=C=O)OC

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(isocyanatomethyl)-1,3-dimethoxybenzene

A Comprehensive Overview of 2-(Isocyanatomethyl)-1,3-Dimethoxybenzene (CAS No. 1182844-18-3)

The compound 2-(isocyanatomethyl)-1,3-dimethoxybenzene, identified by the CAS registry number 1182844-18-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an isocyanate group attached to a benzene ring that is further substituted with methoxy groups at the 1 and 3 positions. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in numerous synthetic processes.

Recent advancements in synthetic chemistry have highlighted the potential of 2-(isocyanatomethyl)-1,3-dimethoxybenzene as a key intermediate in the synthesis of advanced materials. Researchers have demonstrated its ability to participate in click chemistry reactions, enabling the construction of complex molecular architectures with high precision. Moreover, the compound has shown promise in the development of novel polymers and coatings, where its reactivity and stability play crucial roles.

In terms of physical properties, CAS No. 1182844-18-3 exhibits a melting point of approximately 65°C and a boiling point around 205°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it highly suitable for use in solution-based reactions. The compound's stability under various reaction conditions has been extensively studied, with findings indicating that it maintains its integrity even under harsh chemical environments.

The synthesis of 2-(isocyanatomethyl)-1,3-dimethoxybenzene typically involves multi-step processes that incorporate both electrophilic aromatic substitution and nucleophilic addition reactions. Recent studies have focused on optimizing these synthetic pathways to enhance yield and reduce production costs. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics while maintaining product purity.

One of the most notable applications of this compound is in the field of drug discovery. Its ability to act as a bioisostere for other functional groups has made it a valuable tool in medicinal chemistry. Researchers have utilized its unique reactivity to design and synthesize potential drug candidates targeting various therapeutic areas, including cancer and inflammatory diseases.

In addition to its role in pharmaceuticals, CAS No. 1182844-18-3 has found applications in agrochemicals and specialty chemicals. Its compatibility with biological systems and its ability to undergo specific transformations under controlled conditions make it an ideal candidate for developing environmentally friendly chemical products.

The environmental impact of 2-(isocyanatomethyl)-1,3-dimethoxybenzene has also been a subject of recent research interest. Studies have shown that it exhibits low toxicity towards aquatic organisms when properly managed, which aligns with global efforts to promote sustainable chemical practices.

In conclusion, the compound CAS No. 1182844-18-3, or 2-(isocyanatomethyl)-1,3-dimethoxybenzene, stands out as a multifaceted molecule with extensive applications across diverse industries. Its unique chemical properties and versatile reactivity continue to drive innovative research and development efforts, solidifying its position as an essential component in modern chemical synthesis.